Cas no 62121-05-5 (1,3,4-Oxadiazol-2(3H)-one, 3-(1-methylethyl)-5-(4-nitrophenyl)-)

• Product Name: 1,3,4-Oxadiazol-2(3H)-one, 3-(1-methylethyl)-5-(4-nitrophenyl)-
• CAS No: 62121-05-5
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• CID: 457336
• PubChem ID: 71389722
• Update Time: 2025-04-19

1,3,4-Oxadiazol-2(3H)-one, 3-(1-methylethyl)-5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazol-2(3H)-one, 3-(1-methylethyl)-5-(4-nitrophenyl)-
• 5-(4-nitrophenyl)-3-propan-2-yl-1,3,4-oxadiazol-2-one
• 62121-05-5
• 5-(4-Nitrophenyl)-3-(propan-2-yl)-1,3,4-oxadiazol-2(3H)-one
• 3-Isopropyl-5-(4-nitrophenyl)-1,3,4-oxadiazol-2(3H)-one
• DTXSID70811701

• Inchi： 1S/C11H11N3O4/c1-7(2)13-11(15)18-10(12-13)8-3-5-9(6-4-8)14(16)17/h3-7H,1-2H3
• InChI Key： ZPXDBZVONISNOI-UHFFFAOYSA-N
• SMILES： O1C(N(C(C)C)N=C1C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 249.07503
• Monoisotopic Mass: 249.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87.7Ų

Experimental Properties

• PSA: 85.04